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Compound of Interest

Compound Name: Butaxamina

CAS No.: 60934-52-3

Cat. No.: B10847543

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Butaxamine, a selective β2-adrenergic receptor

(β2-AR) antagonist, with other relevant beta-blockers.[1][2][3] It details the experimental

validation of its functional consequences, presenting comparative binding affinities, functional

potency data, and detailed protocols for key pharmacological assays.

Introduction to Butaxamine
Butaxamine is a potent and selective antagonist of the β2-adrenergic receptor, a member of the

G protein-coupled receptor (GPCR) superfamily.[1][2] Unlike non-selective beta-blockers such

as propranolol, which target both β1- and β2-adrenergic receptors, Butaxamine's selectivity

makes it a valuable tool in experimental pharmacology to isolate and study β2-AR specific

pathways.[2][4][5] Its primary application is in research settings to characterize the roles of β2-

AR signaling in various physiological processes.[2][3][6]

Mechanism of Action: Antagonism of β2-Adrenergic
Signaling
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The β2-adrenergic receptor, upon stimulation by endogenous agonists like epinephrine,

couples to the stimulatory G protein (Gs). This initiates a signaling cascade involving the

activation of adenylyl cyclase, which converts ATP to cyclic AMP (cAMP).[7] Elevated cAMP

levels then activate Protein Kinase A (PKA), leading to various downstream cellular responses.

[8]

Butaxamine functions as a competitive antagonist, binding to the β2-AR at the same site as

endogenous agonists. By occupying the receptor, it prevents agonist binding and blocks the

initiation of this downstream signaling cascade, thereby inhibiting the production of cAMP and

subsequent physiological effects.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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